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Compound of Interest

Compound Name: Dicyclohexylcarbodiimide

Cat. No.: B1669883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and operational procedures for the handling and

disposal of Dicyclohexylcarbodiimide (DCC), a potent chemical reagent. Adherence to these

guidelines is essential for ensuring laboratory safety and minimizing risks associated with the

use of DCC.

Dicyclohexylcarbodiimide is a powerful dehydrating agent widely used in organic synthesis,

particularly for the formation of amide and ester bonds in peptide and small molecule synthesis.

[1][2] However, it poses significant health risks, including being a strong skin sensitizer,

corrosive, and capable of causing severe eye damage.[1][3] This document outlines the

necessary personal protective equipment (PPE), step-by-step handling procedures, and

disposal plans to ensure the safe utilization of DCC in a laboratory setting.

Hazard Summary and Personal Protective Equipment
(PPE)
DCC is classified as highly toxic and corrosive.[3][4] It can cause severe skin irritation, allergic

reactions, and serious eye damage.[4] Inhalation of DCC dust or vapors can irritate the

respiratory tract.[3][4] Therefore, stringent adherence to PPE protocols is mandatory.
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Parameter Value Reference

CAS Number 538-75-0 [1]

GHS Pictograms

GHS05 (Corrosive), GHS06

(Toxic), GHS07 (Exclamation

mark)

[1]

Hazard Statements

H302 (Harmful if swallowed),

H311 (Toxic in contact with

skin), H317 (May cause an

allergic skin reaction), H318

(Causes serious eye damage)

[1]

Signal Word Danger [1]

Melting Point 34-35 °C (93-95 °F)

Boiling Point
122-124 °C (252-255 °F) at 8

hPa
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PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles

and a full-face shield.[3]

Protects against splashes and

dust, preventing severe eye

irritation and damage.[3][4]

Skin Protection

Chemical-resistant gloves

(e.g., PVC or other standard-

tested gloves like EN 374, US

F739).[3] A flame-resistant and

impervious lab coat or

protective clothing is also

necessary.[4]

Prevents skin contact, which

can cause irritation,

sensitization, and toxic effects

upon absorption.[1][3]

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter is

recommended, especially

when handling the solid form

or if dust is generated.[3][5] In

cases of exceeding exposure

limits or experiencing irritation,

a full-face respirator should be

used.[4]

Protects against inhalation of

harmful dust and vapors.[4]

Footwear

Closed-toe shoes, preferably

safety footwear or rubber

gumboots.[3]

Protects feet from spills.

Operational and Disposal Plans
A systematic approach to handling DCC, from preparation to disposal, is crucial for laboratory

safety. The following workflow and protocols provide a step-by-step guide for researchers.
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Caption: Logical relationship of PPE to mitigate DCC hazards.

Experimental Protocol: Amide Synthesis using DCC
This protocol details a general procedure for amide bond formation using DCC as a coupling

agent.[1][4]

Materials:

Carboxylic acid

Amine

Dicyclohexylcarbodiimide (DCC)

Anhydrous dichloromethane (DCM) or other suitable solvent

(Optional) 4-(Dimethylamino)pyridine (DMAP) or 1-Hydroxybenzotriazole (HOBt)

Stirring apparatus
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Ice bath

Standard laboratory glassware

Procedure:

Preparation: In a well-ventilated fume hood, dissolve one equivalent of the carboxylic acid

and one equivalent of the amine in anhydrous DCM.[1][4] If the nucleophile is an alcohol,

add 0.1 equivalents of DMAP.[1] For peptide coupling, HOBt is often added to suppress

racemization.[1]

Cooling: Cool the stirred solution to 0 °C using an ice bath.[4]

DCC Addition: In a separate flask, dissolve 1.1 equivalents of DCC in a minimal amount of

anhydrous DCM.[1][4] Add the DCC solution dropwise to the cooled reaction mixture over 5-

10 minutes.[4]

Reaction: Allow the reaction mixture to slowly warm to room temperature and stir until the

reaction is complete.[4] Monitor the reaction progress using an appropriate method like TLC

or LC-MS.[4]

Workup:

The byproduct, dicyclohexylurea (DCU), is largely insoluble and will precipitate out of the

solution.[1] Filter the reaction mixture to remove the precipitated DCU.[1]

Wash the filtrate sequentially with 0.1 M HCl, saturated aqueous NaHCO₃, and brine.[4]

Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate

under reduced pressure to yield the crude product.[4] If necessary, purify the product further

using flash column chromatography.[4]
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Pre-Operational Checks

Chemical Handling
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Prepare Spill Kit
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Proceed
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Caption: Step-by-step workflow for safe DCC handling.
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Disposal Plan
Proper disposal of DCC and associated waste is critical to prevent environmental

contamination and ensure safety.

Solid DCC Waste: Collect any unused or expired DCC in its original container or a clearly

labeled, sealed container.

Contaminated Materials: All materials that have come into contact with DCC, including

gloves, filter paper, and disposable labware, should be considered hazardous waste. Place

these items in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: The filtrate from the reaction workup and any solvent used for cleaning should

be collected in a labeled hazardous waste container. Do not pour DCC waste down the

drain.

Dicyclohexylurea (DCU) Byproduct: The filtered DCU byproduct should be treated as

hazardous waste and disposed of in the solid waste container.

Final Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EH&S) department in accordance with local, state, and

federal regulations.[6]

By adhering to these stringent safety and handling protocols, researchers can effectively

mitigate the risks associated with Dicyclohexylcarbodiimide and maintain a safe laboratory

environment. Always consult the Safety Data Sheet (SDS) for DCC before use.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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